Cas no 1261931-92-3 (2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid)

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid is a specialized organic compound featuring a chlorinated pyridine core linked to a methylsulfonyl-substituted phenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and methylsulfonyl functional groups enhance its utility in cross-coupling reactions and further derivatization. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound's distinct electronic properties also make it suitable for studying structure-activity relationships in drug development. Proper handling and storage are recommended to maintain its integrity for synthetic applications.

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid structure

1261931-92-3 structure

Product Name:2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid

CAS No:1261931-92-3

MF:C₁₃H₁₀ClNO₄S

MW:311.740801334381

MDL:MFCD18318306

CID:2764317

PubChem ID:53224224

Update Time:2025-10-28

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18318306
- 1261931-92-3
- DTXSID40688184
- 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%
- 2-CHLORO-5-(3-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
- 2-Chloro-5-[3-(methanesulfonyl)phenyl]pyridine-4-carboxylic acid
- 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid
- MDL： MFCD18318306
- Inchi： 1S/C13H10ClNO4S/c1-20(18,19)9-4-2-3-8(5-9)11-7-15-12(14)6-10(11)13(16)17/h2-7H,1H3,(H,16,17)
- InChI Key： BPJVXCSHIKXNSS-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

Exact Mass: 311.0019067Da
Monoisotopic Mass: 311.0019067Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 92.7Å²

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325118-5 g	2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%; .	1261931-92-3	95%	5 g	€1,159.00	2023-07-19
abcr	AB325118-5g	2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%; .	1261931-92-3	95%	5g	€1159.00	2025-02-20

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3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid

Comprehensive Overview of 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid (CAS No. 1261931-92-3)

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid (CAS No. 1261931-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a chloro substituent and a methylsulfonylphenyl group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate biological pathways.

The growing demand for isonicotinic acid derivatives in medicinal chemistry has propelled the exploration of CAS 1261931-92-3. Its structural framework allows for versatile functionalization, making it a valuable building block for designing novel therapeutics. Recent studies highlight its relevance in targeting inflammatory and metabolic disorders, aligning with the current focus on precision medicine. Additionally, its methylsulfonyl moiety contributes to enhanced solubility and bioavailability, addressing key challenges in drug formulation.

In the context of green chemistry, 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid is also being evaluated for its environmental impact. With sustainability becoming a priority, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly practices, a topic frequently searched in academic and industrial forums. The compound’s stability under various conditions further supports its utility in scalable processes.

From a commercial perspective, the global market for high-purity intermediates like CAS 1261931-92-3 is expanding, driven by advancements in pharmaceutical manufacturing. Suppliers emphasize rigorous quality control to meet regulatory standards, ensuring consistency for end-users. Analytical techniques such as HPLC and NMR are routinely employed to verify purity, a critical factor for researchers seeking reliable materials for their experiments.

Another area of interest is the compound’s potential in crop protection. Agrochemical companies are investigating its derivatives for their herbicidal and fungicidal properties, responding to the need for safer and more efficient agricultural solutions. This application resonates with current discussions on food security and sustainable farming, topics frequently queried in search engines and AI-driven platforms.

In summary, 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid (CAS No. 1261931-92-3) represents a multifaceted compound with promising applications across multiple industries. Its chemical properties, combined with evolving research trends, position it as a subject of ongoing innovation. As scientific inquiries continue to explore its full potential, this compound remains a key player in the development of next-generation solutions for health, agriculture, and environmental sustainability.